N-(3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-4-(indolin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-4-(2,3-dihydroindol-1-ylsulfonyl)benzamide
• InChI: InChI=1S/C30H25N3O3S3/c34-28(20-13-15-21(16-14-20)39(35,36)33-18-17-19-7-1-4-10-24(19)33)32-30-27(22-8-2-5-11-25(22)37-30)29-31-23-9-3-6-12-26(23)38-29/h1,3-4,6-7,9-10,12-16H,2,5,8,11,17-18H2,(H,32,34)
• InChI Key: QOJLKQPGNLNOSK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCC5=CC=CC=C54)C6=NC7=CC=CC=C7S6
• Molecular Formula: C30H25N3O3S3
• Molecular Weight: 571.7 g/mol

Description

N-(3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-4-(indolin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C30H25N3O3S3 and its molecular weight is 571.73. The purity is usually 95%.
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Scientific Research Applications

Benzothiazole Applications

Benzothiazoles are a class of heterocyclic aromatic compounds that have been extensively studied for their diverse range of biological activities. They are known for their antimicrobial, analgesic, anti-inflammatory, antidiabetic, and antitumor properties. The benzothiazole scaffold is a common feature in several pharmacologically active molecules, suggesting its potential as a basis for rational drug design. This versatility makes benzothiazoles a promising starting point for the development of new therapeutic agents, with applications extending from antimicrobial treatments to cancer therapy (Kamal et al., 2015).

Tetrahydrobenzo[b]thiophene Relevance

Tetrahydrobenzo[b]thiophenes belong to a category of sulfur-containing heterocycles, which are of interest due to their occurrence in various natural products and pharmaceuticals. Compounds featuring the tetrahydrobenzo[b]thiophene moiety have been explored for their biological activities, including their role in drug development for treating various diseases. Their presence in condensed thiophenes, which are significant in petroleum chemistry and potentially in biodegradation studies, indicates the environmental relevance of these structures. Moreover, the exploration of condensed thiophenes for the development of new materials and therapeutic agents points to the broad utility of this moiety in scientific research (Kropp & Fedorak, 1998).